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Abstract

N-(2-bromophenyl)dodecanamide is a long-chain aromatic amide with potential applications
in medicinal chemistry and materials science. This guide provides a comprehensive overview
of its fundamental chemical properties, a proposed synthetic route, detailed characterization
methodologies, and a discussion of its potential applications in drug development. The
information presented herein is intended for researchers, scientists, and professionals in the
field of drug discovery and development, offering both established data and field-proven
insights into the study of this class of molecules.

Core Molecular Attributes

N-(2-bromophenyl)dodecanamide is characterized by a dodecanamide chain attached to a 2-
bromophenyl group via an amide linkage. This structure imparts both lipophilic and aromatic
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characteristics to the molecule, which are key determinants of its physicochemical and
biological properties.

Property Value Source
Chemical Formula C18H28BrNO [1]
Molecular Weight 354.33 g/mol [1]
CAS Number 545343-30-4 [1]

Synthesis and Purification

While specific literature detailing the synthesis of N-(2-bromophenyl)dodecanamide is not
abundant, a standard and reliable method involves the acylation of 2-bromoaniline with
dodecanoyl chloride. This is a common and well-established reaction for forming amide bonds.

Proposed Synthetic Workflow

The synthesis can be logically broken down into the reaction setup, execution, and subsequent
workup and purification.

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of N-(2-bromophenyl)dodecanamide.

Step-by-Step Experimental Protocol

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 2-bromoaniline (1.0 equivalent) and a non-nucleophilic base
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such as triethylamine (1.2 equivalents) in an anhydrous solvent like dichloromethane (DCM).

e Acylation: Cool the solution to 0°C using an ice bath. Add dodecanoyl chloride (1.1
equivalents) dropwise to the stirred solution. The formation of a precipitate
(triethylammonium chloride) is typically observed.

» Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for 12-24 hours. Monitor the reaction's progress using Thin Layer
Chromatography (TLC).

e Workup: Upon completion, quench the reaction with water. Transfer the mixture to a
separatory funnel and wash sequentially with 1M HCI, saturated sodium bicarbonate
solution, and brine.

« |solation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude product.

 Purification: The crude N-(2-bromophenyl)dodecanamide can be purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) or by column
chromatography on silica gel.

Structural Characterization

To confirm the identity and purity of the synthesized N-(2-bromophenyl)dodecanamide, a
suite of analytical techniques should be employed.
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Technique

Expected Observations

1H NMR

Signals corresponding to the aromatic protons
of the 2-bromophenyl group, the amide proton
(N-H), and the aliphatic protons of the

dodecanoyl chain.

13C NMR

Resonances for the carbons of the aromatic
ring, the amide carbonyl carbon, and the

carbons of the aliphatic chain.

FT-IR

Characteristic absorption bands for the N-H
stretch (around 3300 cm™1), the C=0 stretch of
the amide (around 1650 cm~1), and C-Br

stretch.

Mass Spectrometry

The molecular ion peak corresponding to the
mass of the compound, along with characteristic

fragmentation patterns.

Melting Point

A sharp melting point range, indicating the purity

of the compound.

Potential Applications in Drug Development

While N-(2-bromophenyl)dodecanamide itself is not an established drug, its structural motifs

are present in various biologically active molecules. The combination of a bromophenyl group

and a long aliphatic amide chain suggests several potential areas of investigation for drug

development professionals.

As a Fragment for Lead Discovery

The 2-bromophenyl group is a common fragment in medicinal chemistry. The bromine atom

can act as a handle for further synthetic modifications, such as cross-coupling reactions, to

explore the chemical space around a lead compound.

Modulation of Protein-Protein Interactions
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The long dodecanamide chain provides significant lipophilicity, which can facilitate the insertion
of the molecule into hydrophobic pockets of proteins or disrupt protein-protein interactions at
biological membranes.

Antimicrobial and Anticancer Research

Long-chain N-acyl anilines have been explored for their potential antimicrobial and anticancer
activities. The lipophilic tail can aid in penetrating bacterial cell membranes or interacting with
hydrophobic domains of cancer-related proteins. For instance, related N-aryl amides have
been investigated for their antibacterial properties against drug-resistant bacteria.[2]

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
N-(2-bromophenyl)dodecanamide.

o Hazard Classification: Based on similar compounds, it may cause skin and eye irritation and
may cause respiratory irritation.[3][4][5]

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.[3][4]

e Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.[3]

o Disposal: Dispose of in accordance with local, state, and federal regulations.[3]

Conclusion

N-(2-bromophenyl)dodecanamide is a molecule with interesting structural features that make
it a candidate for further investigation in medicinal chemistry and materials science. This guide
provides a foundational understanding of its properties, a practical approach to its synthesis
and characterization, and a forward-looking perspective on its potential applications. The
methodologies and insights presented here are intended to empower researchers to explore
the potential of this and related compounds in their drug discovery and development
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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